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Compound of Interest

Compound Name: DECAHYDRO-2-NAPHTHOL

Cat. No.: B7783788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Decahydro-2-naphthol and its derivatives are versatile compounds in the fragrance industry,

valued for their unique olfactory properties. These synthetic molecules are primarily used to

impart floral, woody, and camphoraceous notes in a variety of fragrance compositions.[1][2]

Their stability and substantivity make them valuable components in perfumes, cosmetics, and

other scented products.[3]

One of the most well-known derivatives is Geosmin, which is responsible for the characteristic

earthy scent after rainfall.[4] While powerful and diffusive on its own, in trace amounts, it can

add a unique and natural-smelling damp, earthy note to a fragrance.[4]

This document provides an overview of the application of decahydro-2-naphthol derivatives in

fragrance formulation, including quantitative data, experimental protocols for synthesis and

formulation, and a visualization of the olfactory signaling pathway.

Quantitative Data Summary
The olfactory properties and recommended usage levels of key decahydro-2-naphthol
derivatives are summarized in the table below. These values are critical for formulators to

achieve the desired scent profile and intensity.
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Compound CAS Number
Molecular
Formula

Odor Profile
Recommended
Usage Level in
Concentrate

Decahydro-2-

naphthol (mixture

of isomers)

825-51-4 C10H18O

Floral, Rose,

Muguet, Woody,

Camphoraceous,

Spicy[1][5][6]

Up to 5.0%[2]

Geosmin 19700-21-1 C12H22O
Earthy, Damp,

Wet Soil[4]

Up to 0.05%

(often used at

0.1% or lower)[4]

Decahydro-β-

naphthyl formate
10519-12-7 C11H18O2 Woody, Floral

Data not

available

Decahydro-β-

naphthyl acetate
10519-11-6 C12H20O2 Woody, Floral

Data not

available

Experimental Protocols
1. Synthesis of Decahydro-2-naphthol via Catalytic Hydrogenation of β-Naphthol

This protocol describes a common method for synthesizing decahydro-2-naphthol, which

involves the catalytic hydrogenation of β-naphthol.[1] This process typically yields a mixture of

cis and trans isomers.[1]

Materials:

β-Naphthol

Ethanol (or other suitable solvent)

Raney Nickel or other suitable catalyst (e.g., Palladium on Carbon)

High-pressure autoclave/hydrogenator

Hydrogen gas
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Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

Dissolve β-naphthol in ethanol in a high-pressure autoclave.

Add the Raney Nickel catalyst to the solution. The catalyst loading should be optimized

based on the scale of the reaction.

Seal the autoclave and purge with nitrogen gas to remove any air.

Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50-100 atm).

Heat the mixture to the target temperature (e.g., 100-150°C) with constant stirring.

Monitor the reaction progress by measuring hydrogen uptake. The reaction is complete when

hydrogen consumption ceases.

Cool the autoclave to room temperature and carefully vent the excess hydrogen gas.

Filter the reaction mixture to remove the catalyst.

Remove the solvent from the filtrate using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield decahydro-2-naphthol as

a mixture of isomers.

2. Protocol for a Simple Woody-Floral Fragrance Formulation

This protocol provides a basic example of how decahydro-2-naphthol can be incorporated

into a fragrance concentrate. The percentages can be adjusted to modify the final scent profile.

Materials:

Decahydro-2-naphthol
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Linalool

Iso E Super

Hedione

Galaxolide

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Digital scale

Procedure:

Accurately weigh each ingredient according to the desired formulation percentages (see

table below for an example).

In a glass beaker, combine the ingredients in order of decreasing volatility, starting with the

most volatile top notes.

Stir the mixture gently until all components are fully dissolved.

Allow the concentrate to macerate for at least 48 hours in a cool, dark place to allow the

scents to meld.

The concentrate can then be diluted with perfumer's grade ethanol to the desired strength

(e.g., Eau de Parfum, Eau de Toilette).

Example Formulation:
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Ingredient Percentage Role

Iso E Super 30% Woody, Ambery Base

Hedione 20% Floral (Jasmine)

Galaxolide 15% Musk

Linalool 10% Floral, Woody

Decahydro-2-naphthol 5% Woody, Camphoraceous

Bergamot Oil 15% Citrus Top Note

Other trace elements 5% Modifiers
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Workflow: From Synthesis to Fragrance Application
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Caption: Synthesis and Application Workflow for Decahydro-2-naphthol.
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Simplified Olfactory Signaling Pathway
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Caption: Olfactory Signal Transduction Cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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